N-(4-butoxyphenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide

• IUPAC Name: N-(4-butoxyphenyl)-2-(3-methoxyphenyl)-1,3-thiazolidine-3-carboxamide
• InChI: InChI=1S/C21H26N2O3S/c1-3-4-13-26-18-10-8-17(9-11-18)22-21(24)23-12-14-27-20(23)16-6-5-7-19(15-16)25-2/h5-11,15,20H,3-4,12-14H2,1-2H3,(H,22,24)
• InChI Key: SEJVTOWEZXXMEP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC(=O)N2CCSC2C3=CC(=CC=C3)OC
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

N-(4-butoxyphenyl)-2-(3-methoxyphenyl)thiazolidine-3-carboxamide, also known as BPTES, is a small molecule inhibitor that has been used in scientific research for its ability to selectively target cancer cells. BPTES is a thiazolidine carboxamide compound that was first synthesized in 2008 by the research group of Dr. Luke Whitesell at the Memorial Sloan-Kettering Cancer Center in New York City. Since then, BPTES has been extensively studied for its potential as a therapeutic agent for cancer treatment.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Properties : Thiazolidine derivatives, similar to the compound , have been synthesized and evaluated for their antimicrobial properties. These compounds have shown activity against various bacteria and fungi. For instance, certain derivatives demonstrated weak to moderate antibacterial activity against Gram-negative bacteria and antifungal activity (Alhameed et al., 2019).

• Antibacterial and Antifungal Activities : A study on similar compounds found that they have significant antibacterial and antifungal activities. The structures of these compounds were elucidated and confirmed through various spectroscopic methods (Desai et al., 2011).

Anticancer Activity

• Potential in Cancer Therapy : Some thiazolidine derivatives have been evaluated for their potential in cancer therapy. These compounds were tested for in vitro cytotoxic activity against cancer cell lines, showing promising results (Hassan et al., 2014).

• Anticancer Evaluation : Further research into thiazolidin-4-one derivatives revealed their efficacy in antimicrobial and anticancer evaluations. Specific derivatives displayed significant anticancer activity, highlighting the potential of such compounds in cancer treatments (Deep et al., 2016).

Other Applications

• Cardiotonic Agents : Certain thiazolidine derivatives have been synthesized and tested for their cardiotonic activity. These studies provide insights into the potential of these compounds in developing new cardiotonic drugs (Nate et al., 1987).

• Immunological Properties : Thiazolidine-4-carboxamide derivatives have been synthesized and analyzed for their potential immunological properties. The structural and stereochemical studies of these compounds contribute to understanding their role in immunological applications (Refouvelet et al., 2000).